Cas no 14569-62-1 (2-Propanol,1,3-bis(4-methylphenoxy)-)
14569-62-1 structure
Product Name:2-Propanol,1,3-bis(4-methylphenoxy)-
CAS No:14569-62-1
MF:C17H20O3
MW:272.338905334473
CID:214121
PubChem ID:258241
Update Time:2025-04-19
2-Propanol,1,3-bis(4-methylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol,1,3-bis(4-methylphenoxy)-
- 1,3-bis(4-methylphenoxy)propan-2-ol
- 1,3-bis(1-propylthio)benzene
- 1,3-Bis-propylmercapto-benzol
- 1,3-bis-p-tolyloxy-propan-2-ol
- 1,3-di(p-tolyloxy)-2-propanol
- 1.3-Di-p-tolyloxy-propanol-(2)
- 2-Hydroxy-1.3-di-p-tolyloxy-propan
- Benzene, 1,3-bis(propylthio)-
- CTK0J7977
- 14569-62-1
- DTXSID40932674
- 1,3-BIS(4-METHYLPHENOXY)-2-PROPANOL
- NSC-87021
- 1,3-bis(4-methylphenoxy)-propanol-2
- NCIOpen2_005135
- NSC87021
- Oprea1_135674
- SCHEMBL14189198
-
- Inchi: 1S/C17H20O3/c1-13-3-7-16(8-4-13)19-11-15(18)12-20-17-9-5-14(2)6-10-17/h3-10,15,18H,11-12H2,1-2H3
- InChI Key: GUKUMDDKDYSDBP-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C)=CC=1)CC(COC1C=CC(C)=CC=1)O
Computed Properties
- Exact Mass: 272.1413
- Monoisotopic Mass: 272.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- Density: 1.11
- Boiling Point: 429.8°Cat760mmHg
- Flash Point: 213.8°C
- Refractive Index: 1.562
- PSA: 38.69
- LogP: 3.12210
2-Propanol,1,3-bis(4-methylphenoxy)- Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
14569-62-1 (2-Propanol,1,3-bis(4-methylphenoxy)-) Related Products
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